8-benzoyl-3-(4-bromophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-benzoyl-3-(4-bromophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H18BrN3O2/c21-16-8-6-14(7-9-16)17-18(25)23-20(22-17)10-12-24(13-11-20)19(26)15-4-2-1-3-5-15/h1-9H,10-13H2,(H,23,25)
• InChI Key: RBOPPFXFXGEDNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC=C(C=C3)Br)C(=O)C4=CC=CC=C4
• Molecular Formula: C20H18BrN3O2
• Molecular Weight: 412.3 g/mol
• CAS No.: 933249-35-5

Description

8-Benzoyl-3-(4-bromophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (molecular formula: C₂₀H₁₈BrN₃O₂; molecular weight: 412.28 g/mol) is a spirocyclic compound featuring a 1,4,8-triazaspiro[4.5]dec-3-en-2-one core substituted with a benzoyl group at position 8 and a 4-bromophenyl group at position 3 . This scaffold belongs to the "privileged structures" category, which are frequently employed in drug discovery due to their ability to interact with diverse biological targets, particularly G-protein-coupled receptors (GPCRs) . The compound’s synthesis is facilitated by solid-phase methodologies using SynPhase™ lanterns, enabling efficient derivatization of the spirocyclic core .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with analogs sharing the 1,4,8-triazaspiro[4.5]dec-3-en-2-one core but differing in substituents:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	logP/logD	Bioactivity/Application	Reference
Target Compound : 8-Benzoyl-3-(4-bromophenyl)-...	C₂₀H₁₈BrN₃O₂	412.28	8-Benzoyl, 3-(4-Bromophenyl)	N/A	Under investigation
8-(4-Ethylbenzenesulfonyl)-3-(4-fluorophenyl)-...	C₂₁H₂₂FN₃O₃S	415.49	8-Sulfonyl, 3-(4-Fluorophenyl)	3.40/3.40	Not reported
3-(4-Bromophenyl)-8-[(3-chlorophenyl)methyl]-...	C₂₁H₁₈BrClN₃O₂	446.75	8-Benzyl (3-Cl), 3-(4-Bromophenyl)	N/A	Not reported
Simufilam (1-Benzyl-8-methyl-1,4,8-triazaspiro[4.5]decan-2-one)	C₁₅H₂₁N₃O	259.35	1-Benzyl, 8-Methyl	N/A	Binds filamin A (neurodegeneration)
1-Hydroxy-7,7,9,9-tetramethyl-1,4,8-triazaspiro[4.5]decan-2-one (27a)	C₁₃H₂₃N₃O₂	253.34	1-Hydroxy, 7,7,9,9-Tetramethyl	N/A	NO donor, anti-metastatic

Key Observations :

• Substituent Effects : The benzoyl and bromophenyl groups in the target compound confer distinct electronic and steric properties compared to sulfonyl (higher polarity) or benzyl (increased hydrophobicity) substituents .

GPCR-Targeting Compounds

The 1,4,8-triazaspiro[4.5]dec-3-en-2-one scaffold is widely explored for GPCR modulation. Simufilam, a simplified analog, demonstrates binding to filamin A, a protein implicated in Alzheimer’s disease, highlighting the scaffold’s versatility . In contrast, the target compound’s bulky bromophenyl and benzoyl groups may favor interactions with distinct GPCR subtypes, though specific data remain unreported .

NO Donors and Anti-Cancer Agents

N-Hydroxy-substituted derivatives (e.g., 27a and 27b) exhibit nitric oxide (NO) donor activity and anti-metastatic effects in melanoma models.